Cas no 2606917-41-1 (1,1'-(((Trifluoromethyl)phosphinediyl)bis( 4,1-phenylene))dipyrrolidine)

• Product Name: 1,1'-(((Trifluoromethyl)phosphinediyl)bis( 4,1-phenylene))dipyrrolidine
• CAS No: 2606917-41-1
• MF: C₂₁H₂₄F₃N₂P
• MW: 392.40
• CID: 5050856
• PubChem ID: 163197717
• Update Time: 2025-06-09

1,1'-(((Trifluoromethyl)phosphinediyl)bis( 4,1-phenylene))dipyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1,1'-(((Trifluoromethyl)phosphinediyl)bis(4,1-phenylene))dipyrrolidine
• SCHEMBL24363053
• G86273
• 2606917-41-1
• CS-0169626
• 1,1'-(((Trifluoromethyl)phosphanediyl)bis(4,1-phenylene))dipyrrolidine
• 1,1'-(((Trifluoromethyl)phosphinediyl)bis( 4,1-phenylene))dipyrrolidine

• Inchi： InChI=1S/C21H24F3N2P/c22-21(23,24)27(19-9-5-17(6-10-19)25-13-1-2-14-25)20-11-7-18(8-12-20)26-15-3-4-16-26/h5-12H,1-4,13-16H2
• InChI Key： QMHGSHVFAPZAHT-UHFFFAOYSA-N
• SMILES： C1CCN(C1)C2=CC=C(C=C2)P(C3=CC=C(C=C3)N4CCCC4)C(F)(F)F

Computed Properties

• Exact Mass: 392.16292026g/mol
• Monoisotopic Mass: 392.16292026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 6.5Ų

Additional information on 1,1'-(((Trifluoromethyl)phosphinediyl)bis( 4,1-phenylene))dipyrrolidine

Introduction to 1,1'-(((Trifluoromethyl)phosphinediyl)bis(4,1-phenylene))dipyrrolidine (CAS No. 2606917-41-1)

1,1'-(((Trifluoromethyl)phosphinediyl)bis(4,1-phenylene))dipyrrolidine, identified by the CAS number 2606917-41-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound features a unique structural framework composed of pyrrolidine units connected by a bridging group containing a trifluoromethyl-substituted phosphine moiety. The presence of such structural motifs not only imparts distinct electronic and steric properties but also opens up diverse possibilities for its application in medicinal chemistry and material science.

The central core of this molecule consists of two pyrrolidine rings linked by a biphenoxy bridge, which introduces rigidity and directionality to the structure. The trifluoromethyl group appended to the phosphine ligand enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development. Additionally, the phosphine-based component suggests potential utility in coordination chemistry and catalysis, where such ligands are often employed to stabilize transition metal centers.

Recent advancements in computational chemistry have enabled a deeper understanding of the electronic properties of this compound. Density functional theory (DFT) calculations indicate that the trifluoromethyl group significantly influences the frontier molecular orbitals (FMOs), thereby modulating reactivity. These insights have been corroborated by experimental studies, which show that derivatives of this scaffold exhibit interesting interactions with biological targets.

In the realm of pharmaceutical research, 1,1'-(((Trifluoromethyl)phosphinediyl)bis(4,1-phenylene))dipyrrolidine has been explored as a potential scaffold for developing novel therapeutic agents. Its structural features make it a promising candidate for targeting enzymes involved in inflammatory pathways. Preliminary in vitro studies have demonstrated that certain analogs derived from this compound exhibit inhibitory activity against key enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings align with the growing interest in fluorinated compounds for their enhanced bioavailability and improved pharmacokinetic profiles.

The biphenoxy bridge in the molecule not only provides structural stability but also allows for conformational flexibility, which is crucial for binding to biological targets with high affinity. This characteristic has been exploited in structure-based drug design approaches, where computational modeling is used to predict optimal binding orientations. Such strategies have led to the identification of lead compounds that exhibit promising pharmacological activity.

Moreover, the pyrrolidine moiety is known to be a privileged scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with hydrophobic pockets in proteins. The combination of these features makes 1,1'-(((Trifluoromethyl)phosphinediyl)bis(4,1-phenylene))dipyrrolidine a versatile building block for designing molecules with tailored biological activities.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations, including phosphination reactions and ring-closing metathesis. The introduction of the trifluoromethyl group requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex fluorinated structures more efficiently, thereby facilitating further exploration of this scaffold.

Recent studies have also highlighted the potential applications of this compound in materials science. The unique electronic properties arising from its structure make it a candidate for use in organic semiconductors and optoelectronic devices. For instance, derivatives of this molecule have been investigated as components in organic field-effect transistors (OFETs), where their ability to undergo charge transport underpins their utility in such applications.

The pharmaceutical industry continues to invest heavily in fluorinated compounds due to their perceived advantages over non-fluorinated analogs. The metabolic stability provided by fluorine atoms often translates into longer half-lives for drugs and improved patient compliance. As such, compounds like 1,1'-(((Trifluoromethyl)phosphinediyl)bis(4,1-phenylene))dipyrrolidine are being actively pursued as next-generation therapeutic candidates.

In conclusion, 1,1'-(((Trifluoromethyl)phosphinediyl)bis(4,1-phenylene))dipyrrolidine (CAS No. 2606917-41-1) represents a structurally intriguing compound with broad applications across multiple scientific disciplines. Its unique combination of electronic and steric features positions it as a valuable tool for both academic research and industrial development. As our understanding of its properties continues to grow, so too will its potential as a building block for innovative chemical and pharmaceutical solutions.